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Compound Name: Aspterric acid

Cat. No.: B15594998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aspterric acid (C15H22O4) is a sesquiterpenoid natural product first isolated from the fungus

Aspergillus terreus.[1][2][3] Initially identified as an inhibitor of pollen development in

Arabidopsis thaliana, recent research has revealed its potent herbicidal activity.[1][2][3] This

technical guide provides a comprehensive overview of Aspterric acid, including its chemical

properties, biological activity, and mechanism of action. Detailed experimental protocols for its

isolation, purification, and bioactivity assessment are presented, along with a summary of key

quantitative data. Furthermore, signaling pathways and experimental workflows are visualized

using diagrams to facilitate a deeper understanding of this promising natural product for

applications in agriculture and drug development.

Chemical Properties of Aspterric Acid
Aspterric acid is a carotane-type sesquiterpene with the molecular formula C15H22O4 and a

molecular weight of 266.33 g/mol .[1]
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Property Value Source

Molecular Formula C15H22O4 [1]

Molecular Weight 266.33 g/mol [1]

CAS Number 67309-95-9

Appearance White solid [3]

Solubility
Soluble in methanol and

DMSO
[3]

Biological Activity and Mechanism of Action
Herbicidal Activity
Aspterric acid has demonstrated significant herbicidal activity against a range of plant

species. It is a potent inhibitor of plant growth and development, affecting processes such as

pollen development and germination.[1][2] Studies have shown that Aspterric acid strongly

inhibits the germination and growth of several weed species, including Amaranthus tricolor,

Portulaca oleracea, Bidens pilosa, Lolium perenne, and Leptochloa chinensis.[4] In Arabidopsis

thaliana, application of Aspterric acid at a concentration of 250 µmol L⁻¹ every two days

resulted in significant herbicidal effects.[5]

While the potent inhibitory effects are well-documented, specific quantitative data on the half-

maximal effective concentration (EC50) or growth reduction (GR50) for various weed species

are not widely available in the current literature.

Mechanism of Action: Inhibition of Dihydroxy-acid
Dehydratase (DHAD)
The primary mechanism of action for Aspterric acid's herbicidal activity is the inhibition of the

enzyme dihydroxy-acid dehydratase (DHAD).[6] DHAD is a key enzyme in the branched-chain

amino acid (BCAA) biosynthesis pathway, which is essential for plant growth and survival.[6]

This pathway is responsible for the production of valine, leucine, and isoleucine. By inhibiting

DHAD, Aspterric acid disrupts the synthesis of these vital amino acids, leading to plant death.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/aspterric-acid.html
https://www.medchemexpress.com/aspterric-acid.html
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-A3187_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-A3187_product_sheet.pdf
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.medchemexpress.com/aspterric-acid.html
https://scispace.com/pdf/aspterric-acid-and-6-hydroxymellein-inhibitors-of-pollen-2c4k5oty34.pdf
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39511739/
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.researchgate.net/figure/Herbicidal-activity-of-aspterric-acid-right-used-as-a-spray-at-250molL-every-2days_fig1_328043851
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29995859/
https://pubmed.ncbi.nlm.nih.gov/29995859/
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[6] The BCAA pathway is an attractive target for herbicides as it is present in plants but not in

animals, suggesting a potential for selective toxicity.[7]

Aspterric acid acts as a sub-micromolar inhibitor of DHAD.[6] The following table summarizes

the reported inhibitory constants (IC50 and Ki) of Aspterric acid against DHAD from different

sources.

Enzyme Source IC50 (µM) Ki (µM)

Fungal DHAD (Aspergillus

terreus)
0.31 Not Reported

Plant DHAD (Arabidopsis

thaliana)
0.50 0.30

Signaling and Biosynthetic Pathways
Branched-Chain Amino Acid (BCAA) Biosynthesis
Pathway and Aspterric Acid Inhibition
The following diagram illustrates the BCAA biosynthesis pathway, highlighting the point of

inhibition by Aspterric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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